Cas no 1806422-44-5 (2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1806422-44-5
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4907980
• Update Time: 2025-06-07

2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-8(10,11)6-4(3-5(14)15)1-2-12-7(6)13(16)17/h1-2H,3H2,(H,14,15)
• InChI Key： DOSMZNSDFCLKAS-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=CC=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.4
• Topological Polar Surface Area: 96

Additional information on 2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid

Introduction to 2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806422-44-5)

2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid, with the chemical formula C₇H₃F₃N₂O₄, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound has garnered significant attention due to its unique structural properties, which make it a valuable building block for synthesizing a wide range of biologically active molecules. The presence of both nitro and trifluoromethyl substituents enhances its reactivity and functionality, opening up numerous possibilities for further chemical modifications.

The CAS No. 1806422-44-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency across research studies. Its molecular structure consists of a pyridine core substituted with a nitro group at the 2-position, a trifluoromethyl group at the 3-position, and an acetic acid moiety at the 4-position. This arrangement imparts distinct electronic and steric properties, making it an attractive candidate for drug discovery efforts.

In recent years, 2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid has been extensively studied for its potential applications in medicinal chemistry. The nitro group can be reduced to an amine, providing a pathway to synthesize pyridine derivatives with enhanced solubility and bioavailability. Additionally, the trifluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates, making it a preferred moiety in many pharmacophores.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in various cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of 2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid, researchers have developed novel inhibitors that target specific kinases with high selectivity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune disorders.

Another area where this compound has found utility is in the development of agrochemicals. The combination of electron-withdrawing groups like the nitro and trifluoromethyl substituents enhances the herbicidal and pesticidal properties of pyridine-based compounds. Recent studies have demonstrated that derivatives of 2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid exhibit potent activity against resistant weed species, offering new solutions for sustainable agriculture.

The synthetic pathways to 2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid are also worth mentioning. One common approach involves the nitration of 3-trifluoromethylpyridine followed by functionalization at the 4-position with an acetic acid group. Advanced catalytic methods have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their synthetic endeavors.

In conclusion, 2-Nitro-3-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806422-44-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable the synthesis of biologically active molecules with improved properties such as metabolic stability and binding affinity. As research in drug discovery continues to evolve, this compound will undoubtedly remain a cornerstone in the development of new therapeutic agents and agricultural solutions.